5-Fluoro-2-methoxyaniline
Cat. No. B161714
M. Wt: 141.14 g/mol
InChI Key: VYZUBHRSGQAROM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[C:16].[CH3:13][CH2:14][OH:15].[F:1][c:2]1[cH:3][c:4]([N+:10]([O-:11])=[O:12])[c:5]([O:8][CH3:9])[cH:6][cH:7]1.[H:18][H:19].[Pd:17]>>[F:1][c:2]1[cH:3][c:4]([NH2:10])[c:5]([O:8][CH3:9])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
COc1ccc(F)cc1[N+](=O)[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Pd]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(F)cc1N
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
